Cas no 6946-72-1 (Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester)

• Product Name: Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester
• CAS No: 6946-72-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 527634
• PubChem ID: 245404
• Update Time: 2025-04-19

Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester
• propyl 4-(dipropylamino)-4-oxobutanoate
• NSC57354
• 6946-72-1
• DTXSID00989361
• NSC-57354

• Inchi： 1S/C13H25NO3/c1-4-9-14(10-5-2)12(15)7-8-13(16)17-11-6-3/h4-11H2,1-3H3
• InChI Key： QYPCSIWAKGGAFC-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCCC)N(CCC)CCC

Computed Properties

• Exact Mass: 613.7145
• Monoisotopic Mass: 243.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 0.969
• Boiling Point: 344.2°Cat760mmHg
• Flash Point: 161.9°C
• Refractive Index: 1.743
• PSA: 70.59
• LogP: 2.36840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters